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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the disinfectant efficacy of Chloramine-B and

Chloramine-T, two closely related N-chloro compounds. By examining their mechanisms of

action, quantitative efficacy against various microorganisms, and the experimental protocols

used for their evaluation, this document aims to equip researchers with the necessary

information to select the appropriate disinfectant for their specific applications.

Executive Summary
Both Chloramine-B and Chloramine-T exert their antimicrobial effects through the release of

active chlorine, a potent oxidizing agent that disrupts essential cellular components of

microorganisms. While they share a common mechanism, their efficacy can differ based on

factors such as their chemical stability, solubility, and interaction with microbial cells. Generally,

Chloramine-T is more stable and soluble than Chloramine-B.[1] However, studies comparing

Chloramine-T with monochloramine, a compound structurally and mechanistically similar to

Chloramine-B, suggest that the latter can exhibit superior bactericidal and fungicidal activity

due to its higher lipophilicity and smaller molecular size, which may facilitate easier penetration

into microbial cells.[2][3]

Data Presentation: Efficacy Comparison
The following tables summarize the available quantitative data on the disinfectant efficacy of

Chloramine-T and a comparative study between monochloramine and Chloramine-T. Due to a
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lack of directly comparable quantitative studies for Chloramine-B under the same conditions,

data for monochloramine is presented as a surrogate to infer the potential efficacy of

Chloramine-B.

Table 1: Comparative Efficacy of Monochloramine (NH₂Cl) and Chloramine-T (CAT)[2]

Microorganism
Concentration
(mM)

Time for 3-log₁₀
Reduction (NH₂Cl)

Time for 3-log₁₀
Reduction (CAT)

Escherichia coli 0.036 1 min 120 min

Staphylococcus

aureus
0.036 5 min 30 min

Pseudomonas

aeruginosa
0.107 5 min 20 min

Candida albicans 0.355
30 sec (for 2-log₁₀

reduction)

60 min (for 2-log₁₀

reduction)

Table 2: Bactericidal Efficacy of Chloramine-T[4][5]

Microorganism
Concentration
(ppm)

Contact Time Percent Reduction

Staphylococcus

aureus
200 5 min 95% to >99.99%

MRSA 200 5 min 95% to >99.99%

VRE 200 5 min >99.9% to 100%

Escherichia coli 200 5 min
95% to 100% (without

serum)

Escherichia coli 300 3-5 min 95% to 100%

Pseudomonas

aeruginosa
400 -

Not significantly

affected
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Table 3: Fungicidal Efficacy of Chloramine-T against Candida spp.[6]

Parameter Concentration (mmol/L)

Minimum Inhibitory Concentration (MIC) 0.69 - 5.54

Minimum Fungicidal Concentration (MFC) 1.38 - 11.09

Mechanism of Action
The primary mechanism of action for both Chloramine-B and Chloramine-T is the release of

active chlorine in the form of hypochlorous acid (HOCl) upon dissolution in water.[1] This active

chlorine is a powerful oxidizing agent that indiscriminately attacks various microbial cellular

components.

Key targets of this oxidative stress include:

Cell Membranes and Walls: Oxidation of lipids and proteins in the cell membrane disrupts its

integrity, leading to increased permeability and leakage of essential cellular contents.[7][8]

Enzymes: Critical enzymes, particularly those containing sulfhydryl groups in amino acids

like cysteine and methionine, are susceptible to oxidation, leading to their inactivation and

the disruption of metabolic pathways.

Nucleic Acids: Active chlorine can cause damage to DNA and RNA, interfering with

replication and protein synthesis.[9]

Recent studies also suggest that chloramines can interfere with cellular signaling pathways.

For instance, they have been shown to inhibit the NF-κB (nuclear factor kappa-light-chain-

enhancer of activated B cells) signaling pathway.[10] This pathway is crucial for the

inflammatory response and cell survival. By inhibiting NF-κB, chloramines may contribute to the

downregulation of pro-inflammatory responses and potentially induce apoptosis in microbial

cells.[10][11]

Experimental Protocols
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A standardized method for evaluating the efficacy of disinfectants is the quantitative suspension

test, such as the BS EN 13727. This test is designed to determine the bactericidal activity of

chemical disinfectants and antiseptics intended for use in the medical area.

Experimental Protocol: BS EN 13727 - Quantitative Suspension Test

Preparation of Test Organisms: Standardized strains of bacteria (e.g., Pseudomonas

aeruginosa, Staphylococcus aureus, Enterococcus hirae) are cultured to a specific

concentration.

Preparation of Disinfectant Solutions: The disinfectant (Chloramine-B or Chloramine-T) is

diluted to the desired test concentrations with hard water to simulate practical use conditions.

Test Procedure:

A suspension of the test bacteria is mixed with an interfering substance (e.g., bovine

albumin) to simulate clean or dirty conditions.

The prepared disinfectant solution is added to the bacterial suspension.

The mixture is maintained at a specified temperature (e.g., 20°C) for a defined contact

time (e.g., 1, 5, 15, 30, or 60 minutes).

Neutralization: After the contact time, the antimicrobial action of the disinfectant is stopped

by adding a validated neutralizer. This is a critical step to prevent overestimation of the

disinfectant's efficacy.

Enumeration of Survivors: The number of surviving bacteria in the mixture is determined by

plating serial dilutions onto a suitable growth medium.

Calculation of Reduction: The reduction in viable bacterial counts is calculated by comparing

the number of surviving bacteria to the initial bacterial count. A log reduction of ≥ 5 is typically

required for a product to pass the test for general disinfection.
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Caption: General mechanism of action for Chloramine-B and Chloramine-T.
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Caption: Experimental workflow for the BS EN 13727 quantitative suspension test.
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Caption: Postulated inhibition of the NF-κB signaling pathway by chloramines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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